Cas no 1803611-20-2 (methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride)

Methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride is a fluorinated organic compound featuring a trifluoroethylamine moiety esterified with a methyl propanoate group, in its hydrochloride salt form. This structure imparts unique physicochemical properties, including enhanced stability and solubility in polar solvents, making it suitable for applications in pharmaceutical and agrochemical research. The trifluoroethyl group contributes to increased lipophilicity and metabolic resistance, which can be advantageous in drug design. The hydrochloride salt form ensures improved handling and storage characteristics. Its reactivity as an intermediate allows for further functionalization, supporting the synthesis of more complex molecules. This compound is particularly valuable in medicinal chemistry for probing structure-activity relationships.

methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride structure

1803611-20-2 structure

Product Name:methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride

CAS No:1803611-20-2

MF:C₆H₁₁ClF₃NO₂

MW:221.605251550674

CID:5054170

PubChem ID:75481303

Update Time:2025-06-06

methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

- methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride
- methyl 3-(2,2,2-trifluoroethylamino)propanoate;hydrochloride
- methyl 3-(2,2,2-trifluoroethyl)aminopropanoate Hydrochloride
- Inchi： 1S/C6H10F3NO2.ClH/c1-12-5(11)2-3-10-4-6(7,8)9;/h10H,2-4H2,1H3;1H
- InChI Key： BPKRBQFHWHQPKI-UHFFFAOYSA-N
- SMILES： Cl.FC(CNCCC(=O)OC)(F)F

Computed Properties

Exact Mass: 221.0430408 g/mol
Monoisotopic Mass: 221.0430408 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 146
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 221.60
Topological Polar Surface Area: 38.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B489073-10mg	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate Hydrochloride	1803611-20-2		10mg	$ 50.00	2022-06-07
TRC	B489073-50mg	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate Hydrochloride	1803611-20-2		50mg	$ 160.00	2022-06-07
TRC	B489073-100mg	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate Hydrochloride	1803611-20-2		100mg	$ 250.00	2022-06-07
Enamine	EN300-142357-0.05g	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride	1803611-20-2	95%	0.05g	$135.0	2023-02-15
Enamine	EN300-142357-0.1g	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride	1803611-20-2	95%	0.1g	$202.0	2023-02-15
Enamine	EN300-142357-0.25g	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride	1803611-20-2	95%	0.25g	$288.0	2023-02-15
Enamine	EN300-142357-0.5g	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride	1803611-20-2	95%	0.5g	$480.0	2023-02-15
Enamine	EN300-142357-1.0g	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride	1803611-20-2	95%	1g	$0.0	2023-06-06
Enamine	EN300-142357-2.5g	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride	1803611-20-2	95%	2.5g	$1202.0	2023-02-15
Enamine	EN300-142357-5.0g	methyl 3-[(2,2,2-trifluoroethyl)amino]propanoate hydrochloride	1803611-20-2	95%	5.0g	$1779.0	2023-02-15